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  4. Methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 1442419-72-8
VCID: VC0416181
InChI: InChI=1S/C23H18ClFN2O4S/c1-12-19(22(29)31-3)20(13-7-9-14(30-2)10-8-13)27-21(28)18(32-23(27)26-12)11-15-16(24)5-4-6-17(15)25/h4-11,20H,1-3H3/b18-11-
SMILES: CC1=C(C(N2C(=O)C(=CC3=C(C=CC=C3Cl)F)SC2=N1)C4=CC=C(C=C4)OC)C(=O)OC
Molecular Formula: C23H18ClFN2O4S
Molecular Weight: 472.9g/mol

Methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 1442419-72-8

Main Products

VCID: VC0416181

Molecular Formula: C23H18ClFN2O4S

Molecular Weight: 472.9g/mol

Methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 1442419-72-8

CAS No. 1442419-72-8
Product Name Methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C23H18ClFN2O4S
Molecular Weight 472.9g/mol
IUPAC Name methyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C23H18ClFN2O4S/c1-12-19(22(29)31-3)20(13-7-9-14(30-2)10-8-13)27-21(28)18(32-23(27)26-12)11-15-16(24)5-4-6-17(15)25/h4-11,20H,1-3H3/b18-11-
Standard InChIKey OKDJCSQLDGQLFS-WQRHYEAKSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C/C3=C(C=CC=C3Cl)F)/SC2=N1)C4=CC=C(C=C4)OC)C(=O)OC
SMILES CC1=C(C(N2C(=O)C(=CC3=C(C=CC=C3Cl)F)SC2=N1)C4=CC=C(C=C4)OC)C(=O)OC
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=C(C=CC=C3Cl)F)SC2=N1)C4=CC=C(C=C4)OC)C(=O)OC
PubChem Compound 5727233
Last Modified Nov 11 2021
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